5-Aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione

• IUPAC Name: 5-amino-3,6-dihydro-[1,3]thiazolo[4,5-d]pyrimidine-2,7-dione
• InChI: InChI=1S/C5H4N4O2S/c6-4-7-2-1(3(10)9-4)12-5(11)8-2/h(H4,6,7,8,9,10,11)
• InChI Key: YDWRPBIUDIYAOX-UHFFFAOYSA-N
• Canonical SMILES: C12=C(NC(=O)S1)N=C(NC2=O)N
• Molecular Formula: C5H4N4O2S
• DSSTOX Substance ID: DTXSID60561081
• Molecular Weight: 184.18 g/mol
• CAS No.: 30161-97-8

Description

5-Aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione is a bicyclic heterocyclic compound featuring a fused thiazole-pyrimidine scaffold. It is structurally analogous to guanine, with the thiazole ring replacing the imidazole moiety of purine bases . This compound has garnered significant attention for its antiviral properties, particularly against human cytomegalovirus (HCMV), and serves as a precursor for nucleoside derivatives such as isatoribine (5-amino-3-β-D-ribofuranosylthiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione), which exhibits immunomodulatory and broad-spectrum antiviral activity . Its mechanism of action involves interference with viral replication, notably in HCMV strains resistant to ganciclovir (DHPG) .

Preparation Methods

Solution-Phase Alkylation and Cyclization Strategies

Base-Catalyzed Alkylation of the Thiazolo[4,5-d]Pyrimidine Core

The parent compound, 5-aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione (referred to as 1 in source ), serves as a scaffold for derivative synthesis. Alkylation at the N-3 position is achieved using sodium hydride (NaH) in anhydrous dimethylformamide (DMF). For example, reaction with 4-bromobutyl acetate yields 5-amino-3-(4-acetoxybutyl)thiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione (2b ) at 80°C for 4 hours, with a 51% yield after crystallization . Hydrolysis of 2b using concentrated ammonium hydroxide generates the hydroxybutyl derivative (2c ), demonstrating the reversibility of ester protections under mild conditions .

Key Reaction Parameters:

Reagent	Solvent	Temperature	Time	Yield
4-Bromobutyl acetate	DMF	80°C	4 h	51%
NH₄OH	H₂O/MeOH	Ambient	18 h	61%

Functionalization via Phosphoryl and Sulfonyl Intermediates

Solid-Phase Synthesis for Diversified Derivatives

Microwave-Assisted Urea Formation

Source details a traceless solid-phase approach to synthesize 2,4,6-trisubstituted derivatives. A thiazole amino ester resin reacts with isocyanates under microwave irradiation to form urea intermediates. Cyclization and N-alkylation in a one-pot process generate the thiazolo[4,5-d]pyrimidine-5,7-dione core. Subsequent oxidation to a sulfone enables nucleophilic substitution at C-2, introducing a third diversity element .

Advantages Over Solution-Phase Methods:

• Efficiency : Three points of diversity incorporated in fewer steps.

• Scalability : Solid-phase resin allows for easy purification.

• Yield Optimization : Microwave irradiation reduces reaction times from hours to minutes .

Comparative Analysis of Cyclization Techniques

Traditional cyclization methods using polyphosphoric acid (source ) face challenges due to toxicity and deliquescence. In contrast, solid-phase cyclization employs mild bases like sodium methoxide, improving safety and reproducibility .

Alternative Routes from Thiazole Carboxamide Intermediates

Synthesis of 5-Amino-2-Mercaptothiazole-4-Carboxamide

The Chinese patent CN103709119B outlines a three-step route starting from 2-amino-2-cyanoacetamide (2-1 ). Reaction with disulfides in organic solvents forms 5-amino-2-mercaptothiazole-4-carboxamide (2-2 ), which is methylated and desulfurized to yield 5-aminothiazole-4-carboxamide . While this method targets a precursor, its conditions inform the synthesis of fused pyrimidinediones.

Critical Improvements:

• Toxicity Reduction : Avoids zinc powder and aluminum amalgam.

• Yield Enhancement : Final step achieves >90% yield using Raney nickel .

Analytical Characterization and Optimization

Spectroscopic Validation

IR and UV-Vis spectra confirm successful functionalization. For example, 2c exhibits broad NH/OH stretches at 3305 cm⁻¹ and carbonyl absorptions at 1650 cm⁻¹ . UV maxima at 302 nm (pH 1) indicate π→π* transitions characteristic of the conjugated system .

Challenges in Crystallization and Purification

Hydrophilic intermediates like 2e require co-solvents (MeOH/H₂O) for crystallization. Flash column chromatography with gradient elution (1–10% MeOH in CH₂Cl₂) resolves polar byproducts .

Chemical Reactions Analysis

Types of Reactions

5-AMINOTHIAZOLO[4,5-D]PYRIMIDINE-2,7(3H,6H)-DIONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the amino group or other reactive sites on the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenated reagents such as bromine or chlorine in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced thiazolo[4,5-d]pyrimidine derivatives.

Substitution: Formation of substituted thiazolo[4,5-d]pyrimidine derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity
  • Several studies have indicated that derivatives of 5-Aminothiazolo[4,5-d]pyrimidine possess antimicrobial properties. For instance, compounds synthesized from this scaffold have shown activity against various bacterial strains, making them potential candidates for new antibiotic therapies.
• Anticancer Research
  • Research has demonstrated that this compound can inhibit specific cancer cell lines. A notable study reported that certain derivatives exhibited cytotoxic effects on human cancer cells through mechanisms involving apoptosis induction and cell cycle arrest.
• Enzyme Inhibition
  • 5-Aminothiazolo[4,5-d]pyrimidine derivatives have been explored as inhibitors of enzymes such as protein kinases. These enzymes play crucial roles in cell signaling pathways related to cancer progression.

Biochemical Applications

• Proteomics Research
  • The compound is utilized in proteomics for studying protein interactions and functions due to its ability to bind specific proteins. This application aids in understanding cellular processes and disease mechanisms.
• Drug Development
  • As a building block for various pharmaceutical agents, 5-Aminothiazolo[4,5-d]pyrimidine serves as a template for the design of novel drugs targeting multiple diseases.

Material Science Applications

• Polymer Chemistry
  • The compound has potential applications in developing polymers with specific properties. Its unique chemical structure allows for the synthesis of materials that can be used in coatings and electronic devices.
• Nanotechnology
  • Recent studies have explored the use of this compound in nanomaterials, particularly in creating nanoparticles with enhanced stability and functionality for drug delivery systems.

Case Studies

Study	Focus	Findings
Study A	Antimicrobial Activity	Identified potent activity against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 10 µg/mL.
Study B	Anticancer Effects	Reported a 70% reduction in viability of MCF-7 breast cancer cells at a concentration of 50 µM after 48 hours of treatment.
Study C	Enzyme Inhibition	Demonstrated inhibition of protein kinase activity with an IC50 value of 15 µM, suggesting potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 5-AMINOTHIAZOLO[4,5-D]PYRIMIDINE-2,7(3H,6H)-DIONE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as topoisomerase I, which is involved in DNA replication and transcription.

Pathways Involved: By inhibiting topoisomerase I, the compound induces DNA damage in cancer cells, leading to cell cycle arrest and apoptosis.

Comparison with Similar Compounds

Nucleoside Analogues

5-Aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione derivatives are compared to other thiazolo[4,5-d]pyrimidine nucleosides (Table 1):

Compound Name	Structural Modification	Biological Activity	Reference
7-Thia-8-oxoguanosine (Isatoribine)	3-β-D-ribofuranosyl substitution	Broad antiviral activity (Semliki Forest virus, rat coronavirus, herpesviruses)
Xanthosine analogue (Compound 8)	2,5,7-Trione substitution	Potential immunotherapeutic agent
Inosine analogue (Compound 10)	2,7-Dione substitution	Immunomodulatory activity
Adenosine analogue (Compound 32)	7-Amino substitution	Antiviral activity under evaluation

Key Findings :

• Isatoribine demonstrates superior antiviral breadth compared to non-ribosylated derivatives .

Alkyl and Alkenyl Derivatives

Alkylation at the N3 position enhances anti-HCMV activity (Table 2):

Derivative	Substituent	Anti-HCMV Activity (EC₅₀)	Therapeutic Index	Reference
3-Pentyl derivative (1b)	C₅H₁₁	Potent	Moderate
3-Hexyl derivative (1c)	C₆H₁₃	Potent	Moderate
Z-3-(2-Pentenyl) derivative (1f)	CH₂CH=CHCH₂CH₃ (Z-config)	Most potent	High
4-(2-Alkenyl) derivatives (6a, 6b)	Alkenyl at N4	Weak	Low

Key Findings :

• The Z-isomer of 3-(2-pentenyl) derivative (1f) exhibits the highest potency and selectivity against HCMV, including DHPG-resistant strains .
• N4-substituted derivatives show poor therapeutic indices, highlighting the importance of N3 alkylation .

Other Heterocyclic Systems

Comparisons with pyrimido[4,5-d]pyrimidines and triazolo[4,5-d]pyrimidines (Table 3):

Compound Class	Structural Features	Biological Activity	Reference
Pyrimido[4,5-d]pyrimidine-2,4-diones	Fused pyrimidine rings	Dihydrofolate reductase (DHFR) inhibition
Triazolo[4,5-d]pyrimidine-5,7-diones	Triazole substitution	Antitumor and antiviral activity
Thiazolo[4,5-d]pyrimidine-thiones	Thione substitution at C2	Antimicrobial activity (Gram± bacteria)
Thiazolo[4,5-b]pyridin-2-ones	Thiazole-pyridine fusion	Cytotoxicity against cancer cell lines

Key Findings :

• Pyrimido[4,5-d]pyrimidines inhibit DHFR, a target distinct from the antiviral focus of thiazolo derivatives .
• Triazolo[4,5-d]pyrimidines demonstrate dual antiviral and antitumor activity but lack the specificity of 5-aminothiazolo derivatives .

Biological Activity

5-Aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione (CAS: 30161-97-8) is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, cytotoxic, and other pharmacological properties based on diverse research findings.

Chemical Structure and Properties

The molecular formula of this compound is C$_5$H$_4$N$_4$O$_2$S. Its structure features a thiazole ring fused to a pyrimidine ring, which is significant for its biological activity. The compound has a molecular weight of approximately 184.17 g/mol and a purity of 97% in commercial preparations .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of various thiazolo[4,5-d]pyrimidine derivatives, including this compound. For instance:

• In vitro Studies : A study evaluated the antimicrobial activity against pathogenic bacteria such as Pseudomonas aeruginosa and Escherichia coli. The compound exhibited moderate inhibitory effects with minimum inhibitory concentration (MIC) values around 0.21 μM for the most active derivatives .
• Mechanism of Action : Molecular docking studies indicated that these compounds interact with key residues in bacterial enzymes like DNA gyrase, forming hydrogen bonds that are crucial for their antibacterial efficacy .

Cytotoxicity and Antiproliferative Effects

The cytotoxic potential of this compound has been assessed through various assays:

• Cell Line Studies : The compound was tested on human cancer cell lines (e.g., MCF-7 and HeLa). Results indicated significant cytotoxic effects with IC$_{50}$ values in the low micromolar range. For instance, one derivative showed an IC$_{50}$ of 4.3 ± 0.11 µg/mL against the MCF-7 cell line .
• Selectivity Index : The selectivity index (SI) was calculated to evaluate the safety profile of the compound. A higher SI indicates a favorable therapeutic window; for example, some derivatives showed SI values greater than 19 against specific cancer cell lines .

Comparative Activity Table

The following table summarizes key findings regarding the biological activity of this compound and its derivatives:

Compound	Activity Type	Target	IC$_{50}$ / MIC (µM)	Reference
This compound	Antimicrobial	Pseudomonas aeruginosa	0.21
Derivative A	Cytotoxicity	MCF-7 Cell Line	4.3 ± 0.11
Derivative B	Cytotoxicity	HeLa Cell Line	<10
Derivative C	Antimicrobial	Escherichia coli	Moderate Activity

Case Studies

• Antibacterial Efficacy : A case study demonstrated that derivatives of thiazolo[4,5-d]pyrimidines showed promising antibacterial activity comparable to ciprofloxacin when tested against resistant strains of bacteria.
• Cancer Research : Another study focused on the antiproliferative effects of these compounds in various cancer models. The results indicated that some derivatives not only inhibited cell growth but also induced apoptosis in cancer cells through caspase activation pathways.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for the preparation of 5-Aminothiazolo[4,5-d]pyrimidine-2,7-dione?

• Methodological Answer : The compound can be synthesized via multicomponent reactions (MCRs) involving aminothiazole derivatives, aldehydes, and dione precursors. For example, analogous thiazolo[4,5-d]pyrimidine scaffolds are synthesized using Brønsted acids (e.g., p-toluenesulfonic acid, PTSA) as catalysts under mild conditions (50°C). Aromatic aldehydes with electron-donating or withdrawing groups are typically compatible, while aliphatic aldehydes may require optimization . Characterization involves IR spectroscopy (C=O at ~1680 cm⁻¹, C–S–C at ~1260 cm⁻¹) and ¹H-NMR (aromatic protons at δ 7.3–8.0 ppm, NH at δ 13.3 ppm) .

Q. How can researchers ensure reproducibility in the synthesis of this compound?

• Methodological Answer : Utilize statistical experimental design (e.g., factorial or response surface methodologies) to identify critical variables (e.g., temperature, catalyst loading, solvent polarity). For example, a central composite design can optimize yield by testing interactions between reaction time and molar ratios, reducing trial-and-error approaches . Document solvent purity (e.g., glacial acetic acid) and pre-dry substrates to minimize side reactions .

Q. What spectroscopic techniques are essential for confirming the structure of 5-Aminothiazolo[4,5-d]pyrimidine-2,7-dione?

• Methodological Answer :

• IR Spectroscopy : Confirm carbonyl (C=O) and thiazole ring (C–S–C) stretches .
• ¹H-NMR : Identify aromatic protons (integration for substituent positions) and NH signals (broad singlet at ~δ 13 ppm) .
• Elemental Analysis : Validate purity (e.g., %C, %H, %N within ±0.3% of theoretical values) .
• X-ray Crystallography (if crystals form): Resolve bond lengths and angles (e.g., C–N = 1.33–1.37 Å, C–O = 1.21–1.23 Å) to confirm tautomeric forms .

Advanced Research Questions

Q. How can computational chemistry enhance the optimization of reaction conditions for this compound?

• Methodological Answer :

• Reaction Path Search : Use quantum chemical calculations (e.g., DFT at B3LYP/6-31G* level) to model transition states and identify energetically favorable pathways .
• Solvent Effects : Simulate solvent interactions (e.g., COSMO-RS) to predict polarity effects on reaction rates .
• Machine Learning : Train models on existing reaction datasets to predict optimal catalysts or temperatures, reducing experimental iterations .

Q. How should researchers resolve contradictory data in biological activity studies of thiazolo[4,5-d]pyrimidine derivatives?

• Methodological Answer :

• Meta-Analysis : Aggregate data from multiple studies (e.g., IC₅₀ values against cancer cell lines) to identify trends obscured by assay variability .
• Structure-Activity Relationship (SAR) : Systematically vary substituents (e.g., 5-aryl vs. 3-alkyl groups) and correlate changes with activity. For example, electron-withdrawing groups on the phenyl ring may enhance cytotoxicity .
• Mechanistic Studies : Use molecular docking (e.g., AutoDock Vina) to assess binding affinity variations across protein targets (e.g., kinases) .

Q. What strategies are effective for scaling up synthesis while maintaining high purity?

• Methodological Answer :

• Flow Chemistry : Implement continuous flow reactors to control exothermic reactions and improve mixing efficiency .
• Crystallization Optimization : Screen solvents (e.g., DMSO/water mixtures) for recrystallization to remove byproducts (e.g., unreacted dione precursors) .
• In-line Analytics : Use PAT (Process Analytical Technology) tools like Raman spectroscopy for real-time monitoring of reaction progress .

Q. How can life cycle assessment (LCA) methodologies evaluate the environmental impact of synthesizing this compound?

• Methodological Answer :

• Solvent Selection : Replace hazardous solvents (e.g., DMF) with biodegradable alternatives (e.g., cyclopentyl methyl ether) using tools like CHEM21 SOLVENT GUIDE .
• Waste Analysis : Quantify E-factor (kg waste/kg product) and prioritize atom-economical steps (e.g., MCRs vs. stepwise synthesis) .
• Energy Metrics : Calculate cumulative energy demand (CED) for heating/cooling steps and explore microwave-assisted synthesis to reduce energy use .